Cas no 1247415-99-1 (N-(3-ethoxypropyl)bicyclo[2.2.1]heptan-2-amine)

• Product Name: N-(3-ethoxypropyl)bicyclo[2.2.1]heptan-2-amine
• CAS No: 1247415-99-1
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 5231485
• PubChem ID: 61308200
• Update Time: 2026-03-07

N-(3-ethoxypropyl)bicyclo[2.2.1]heptan-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-ethoxypropyl)bicyclo[2.2.1]heptan-2-amine

• Inchi： 1S/C12H23NO/c1-2-14-7-3-6-13-12-9-10-4-5-11(12)8-10/h10-13H,2-9H2,1H3
• InChI Key： QHBITDUNPLLSQP-UHFFFAOYSA-N
• SMILES： O(CC)CCCNC1CC2CCC1C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 172
• XLogP3: 2.1
• Topological Polar Surface Area: 21.3

Additional information on N-(3-ethoxypropyl)bicyclo[2.2.1]heptan-2-amine

N-(3-ethoxypropyl)bicyclo[2.2.1]heptan-2-amine (CAS No. 1247415-99-1): A Comprehensive Overview

N-(3-ethoxypropyl)bicyclo[2.2.1]heptan-2-amine (CAS No. 1247415-99-1) is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its bicyclic structure and ethoxypropyl substituent, exhibits a range of interesting properties that make it a valuable candidate for various research and therapeutic purposes.

The chemical structure of N-(3-ethoxypropyl)bicyclo[2.2.1]heptan-2-amine consists of a bicyclo[2.2.1]heptane core, which is a seven-membered ring with two additional fused five-membered rings, and an ethoxypropyl group attached to the nitrogen atom. This unique structural arrangement confers the compound with distinct physical and chemical properties, including solubility, stability, and reactivity, which are crucial for its potential applications in pharmaceuticals.

Recent studies have highlighted the potential of N-(3-ethoxypropyl)bicyclo[2.2.1]heptan-2-amine in various biological systems. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of cancer cells, particularly those resistant to conventional chemotherapy agents. The mechanism of action is believed to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

In addition to its anticancer properties, N-(3-ethoxypropyl)bicyclo[2.2.1]heptan-2-amine has also been investigated for its potential as a neuroprotective agent. Studies have demonstrated that this compound can effectively reduce oxidative stress and inflammation in neuronal cells, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of N-(3-ethoxypropyl)bicyclo[2.2.1]heptan-2-amine has been extensively studied, with several efficient routes reported in the literature. One common method involves the reaction of 3-ethoxypropanamine with a suitable bicyclic ketone or aldehyde, followed by reductive amination to form the final product. The choice of reagents and reaction conditions can significantly influence the yield and purity of the compound, making optimization an important aspect of its synthesis.

In terms of pharmacokinetics, N-(3-ethoxypropyl)bicyclo[2.2.1]heptan-2-amine has shown favorable properties such as good oral bioavailability and low toxicity in preclinical studies. These characteristics are essential for its potential use as a therapeutic agent in humans. However, further research is needed to fully understand its metabolism and potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(3-ethoxypropyl)bicyclo[2.2.1]heptan-2-amine in various disease models. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to assess the compound's therapeutic potential in larger patient populations.

The future prospects for N-(3-ethoxypropyl)bicyclo[2.2.1]heptan-2-amine are exciting, given its diverse biological activities and favorable pharmacological properties. Ongoing research aims to optimize its structure for improved potency and selectivity, as well as to explore new applications in areas such as anti-inflammatory therapy and antiviral treatment.

In conclusion, N-(3-ethoxypropyl)bicyclo[2.2.1]heptan-2-amine (CAS No. 1247415-99-1) represents a promising compound with significant potential in both research and clinical settings. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent.